Cas no 5650-84-0 (5-phosphonopentanoic acid)

• Product Name: 5-phosphonopentanoic acid
• CAS No: 5650-84-0
• MF: C₅H₁₁O₅P
• MW: 182.111603021622
• MDL: MFCD00775363
• CID: 945451
• PubChem ID: 2773807
• Update Time: 2025-04-24

5-phosphonopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-phosphonopentanoic acid
• 5-Phosphono-valeriansaeure
• STL556222
• MFCD00775363
• 5-PHOSPHONOPENTANOICACID
• AKOS017344774
• DTXSID90378725
• BBL102420
• G30349
• EN300-25981117
• 5-phosphonovaleric acid
• SCHEMBL454023
• 5650-84-0

• MDL： MFCD00775363
• Inchi： 1S/C5H11O5P/c6-5(7)3-1-2-4-11(8,9)10/h1-4H2,(H,6,7)(H2,8,9,10)
• InChI Key： XWCXIPMQBWAVJA-UHFFFAOYSA-N
• SMILES： P(CCCCC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 182.03400
• Monoisotopic Mass: 182.03441044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 449.5±47.0 °C at 760 mmHg
• Flash Point: 122.1±22.6 °C
• PSA: 104.64000
• LogP: 0.41900

5-phosphonopentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-phosphonopentanoic acid

5-Phosphonopentanoic Acid (CAS No. 5650-84-0): A Versatile Phosphonic Acid Derivative with Broad Applications

5-Phosphonopentanoic acid (CAS No. 5650-84-0), also known as 5-PPA, is an organophosphorus compound that has garnered significant attention in both academic and industrial research. This phosphonic acid derivative is characterized by its unique molecular structure, featuring a pentanoic acid backbone with a phosphonate group at the fifth carbon position. Its chemical formula is C₅H₁₁O₅P, and it is widely recognized for its role in chelation, material science, and biochemical applications.

The growing interest in 5-phosphonopentanoic acid is partly due to its relevance in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential as a biodegradable chelating agent, which aligns with the global push toward environmentally friendly alternatives to traditional chemicals. This compound’s ability to form stable complexes with metal ions makes it valuable in water treatment, agriculture, and even medical diagnostics.

One of the most frequently searched questions about 5-phosphonopentanoic acid is its role in enzyme inhibition. Studies have shown that this compound can act as a competitive inhibitor for certain enzymes, particularly those involved in metabolic pathways. This property has sparked interest in its potential applications in drug development and therapeutic interventions. Additionally, its use in nanotechnology and surface modification has been a hot topic, especially in the context of advanced material coatings and biocompatible surfaces.

From a commercial standpoint, 5-PPA is gaining traction in the specialty chemicals market. Its versatility and relatively low environmental impact make it an attractive option for industries looking to comply with stricter regulatory standards. For instance, in the agricultural sector, it is being investigated as a micronutrient delivery agent, enhancing the efficiency of fertilizers while minimizing soil contamination.

Another area where 5-phosphonopentanoic acid shines is in analytical chemistry. Its ability to bind selectively to certain metal ions makes it useful in chromatography and spectroscopic techniques. Researchers are also exploring its potential in biosensors, where its high affinity for specific biomolecules could improve detection sensitivity.

In summary, 5-phosphonopentanoic acid (CAS No. 5650-84-0) is a multifaceted compound with a wide range of applications. Its relevance in sustainable chemistry, biomedical research, and industrial processes ensures that it remains a subject of ongoing study and innovation. As the demand for eco-friendly and high-performance chemicals grows, 5-PPA is poised to play an increasingly important role in shaping the future of these fields.